Cas no 1323443-43-1 (hept-1-en-6-yn-3-one)

• Product Name: hept-1-en-6-yn-3-one
• CAS No: 1323443-43-1
• MF: C₇H₈O
• MW: 108.137822151184
• CID: 6421188
• PubChem ID: 103847154
• Update Time: 2025-05-18

hept-1-en-6-yn-3-one Chemical and Physical Properties

Names and Identifiers

• hept-1-en-6-yn-3-one
• 1-Hepten-6-yn-3-one
• 1323443-43-1
• EN300-6197808
• SCHEMBL19239850

• Inchi： 1S/C7H8O/c1-3-5-6-7(8)4-2/h1,4H,2,5-6H2
• InChI Key： DTDNXVUTYUVZME-UHFFFAOYSA-N
• SMILES： C=CC(=O)CCC#C

Computed Properties

• Exact Mass: 108.057514874g/mol
• Monoisotopic Mass: 108.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.900±0.06 g/cm3(Predicted)
• Boiling Point: 166.2±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on hept-1-en-6-yn-3-one

Hept-1-en-6-yn-3-one (CAS No. 1323443-43-1): A Comprehensive Overview

Hept-1-en-6-yn-3-one (CAS No. 1323443-43-1) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its distinct molecular structure, offers a range of properties that make it an intriguing subject for both academic research and industrial development.

The molecular formula of hept-1-en-6-yn-3-one is C₇H₈O, and it features a conjugated system with a terminal alkyne and an enone moiety. This combination of functional groups imparts the molecule with unique chemical reactivity and physical properties, making it a valuable building block in the synthesis of more complex molecules.

In the realm of synthetic chemistry, hept-1-en-6-yn-3-one has been extensively studied for its role in the construction of bioactive compounds. Recent research has highlighted its utility in the synthesis of natural products and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of hept-1-en-6-yn-3-one as a key intermediate in the total synthesis of certain alkaloids, which are known for their potent biological activities.

The reactivity of the enone and alkyne functionalities in hept-1-en-6-yn-3-one allows for a wide array of chemical transformations. These include cycloaddition reactions, such as [2+2] and [4+2] cycloadditions, which are crucial for the formation of cyclic structures. Additionally, the terminal alkyne can participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

In the pharmaceutical industry, hept-1-en-6-yn-3-one has shown promise as a precursor for the development of new drugs. Its ability to undergo selective functionalization and derivatization makes it an attractive candidate for drug discovery programs. For example, researchers at a leading pharmaceutical company have utilized hept-1-en-6-yn-3-one-derived compounds in the design of novel inhibitors targeting specific enzymes involved in disease pathways.

Beyond its applications in drug discovery, hept-1-en-6-yn-3-one has also found use in materials science. Its conjugated structure and reactivity make it suitable for the synthesis of conjugated polymers and other advanced materials with potential applications in electronics and energy storage. A recent study published in Advanced Materials explored the use of hept-1-en-6-yn-3-one-based monomers in the preparation of conductive polymers with enhanced electrical properties.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on hept-1-en-6-yne-based compounds has shown that they can be synthesized using green chemistry principles, minimizing environmental footprint. For instance, a study published in Green Chemistry reported a sustainable route to produce hept-1-en-yne-based derivatives using catalytic systems that reduce waste and energy consumption.

In conclusion, hept-1-en-yne-based compounds like hept-yne-based derivatives represent a class of molecules with significant potential across multiple disciplines. Their unique chemical properties and reactivity profiles make them valuable tools for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As research continues to advance, it is likely that new applications and insights into these compounds will emerge, further solidifying their importance in modern scientific endeavors.